Cas no 890655-74-0 (ethyl 6-ethoxypyridine-2-carboxylate)

ethyl 6-ethoxypyridine-2-carboxylate structure
890655-74-0 structure
Product Name:ethyl 6-ethoxypyridine-2-carboxylate
CAS No:890655-74-0
MF:C10H13NO3
MW:195.215122938156
CID:706866
PubChem ID:53393170
Update Time:2025-04-19

ethyl 6-ethoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 6-ethoxy-, ethyl ester
    • ethyl 6-ethoxypicolinate
    • ethyl 6-ethoxypyridine-2-carboxylate
    • LEKWWVNHYUXVAW-UHFFFAOYSA-N
    • DTXSID70693822
    • AKOS015892040
    • EN300-107680
    • Z1255403960
    • 890655-74-0
    • MFCD11977443
    • CS-0195494
    • 2-Pyridinecarboxylicacid,6-ethoxy-,ethyl ester
    • 6-ethoxy-pyridine-2-carboxylic acid ethyl ester
    • A843057
    • 6-ethoxy-2-pyridinecarboxylic acid ethyl ester
    • E90663
    • SCHEMBL1536654
    • Inchi: 1S/C10H13NO3/c1-3-13-9-7-5-6-8(11-9)10(12)14-4-2/h5-7H,3-4H2,1-2H3
    • InChI Key: LEKWWVNHYUXVAW-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 195.09
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.4Ų

ethyl 6-ethoxypyridine-2-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B441455-25mg
ethyl 6-ethoxypyridine-2-carboxylate
890655-74-0
25mg
$ 50.00 2022-06-07
TRC
B441455-50mg
ethyl 6-ethoxypyridine-2-carboxylate
890655-74-0
50mg
$ 95.00 2022-06-07
TRC
B441455-250mg
ethyl 6-ethoxypyridine-2-carboxylate
890655-74-0
250mg
$ 320.00 2022-06-07
Enamine
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ethyl 6-ethoxypyridine-2-carboxylate
890655-74-0 95.0%
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$68.0 2025-02-21
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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